4-(4-Methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile

Specification

• CAS No.: 90745-12-3
• Molecular Formula: C20H16N2OS
• Molecular Weight: 332.4g/mol
• IUPAC Name: 4-(4-methoxyphenyl)-2-methylsulfanyl-6-phenylpyridine-3-carbonitrile
• Standard InChI: InChI=1S/C20H16N2OS/c1-23-16-10-8-14(9-11-16)17-12-19(15-6-4-3-5-7-15)22-20(24-2)18(17)13-21/h3-12H,1-2H3
• Standard InChI Key: UMZVQFMGYNKIKV-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SC)C3=CC=CC=C3
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SC)C3=CC=CC=C3

Introduction

4-(4-Methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile is a complex organic compound with the CAS number 90745-12-3. It is characterized by its molecular formula, C$_{20}$H$_{16}$N$_{2}$OS, and a molecular weight of approximately 332.42 g/mol. This compound is of interest in various chemical and pharmaceutical applications due to its unique structural features.

Synthesis Methods

The synthesis of 4-(4-Methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile typically involves multi-step reactions starting from simpler organic compounds. Although specific synthesis protocols for this compound are not widely reported, similar compounds often require careful control of reaction conditions to achieve high yields and purity.

Potential Applications

This compound may serve as an intermediate in the synthesis of pharmaceuticals or other organic materials due to its functional groups. The presence of a nitrile group, for example, allows it to participate in various chemical transformations, such as hydrolysis to form carboxylic acids or reduction to form amines.

Availability and Storage

4-(4-Methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile is available from several chemical suppliers, though it may be temporarily out of stock at some vendors. Storage conditions are not explicitly detailed, but general practices for organic compounds suggest keeping them in a cool, dry place away from light.